Cas no 17886-23-6 (1-ethyl-4,5-dihydro-1H-1,2,3-triazole)
17886-23-6 structure
Product Name:1-ethyl-4,5-dihydro-1H-1,2,3-triazole
CAS No:17886-23-6
MF:C4H9N3
MW:99.1343600749969
CID:1366694
PubChem ID:155598
Update Time:2025-04-20
1-ethyl-4,5-dihydro-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4,5-dihydro-1H-1,2,3-triazole
- 1-ethyl-4,5-dihydrotriazole
- DTXSID60170551
- 17886-23-6
- CCRIS 6588
- 1-Ethyltriazoline
-
- Inchi: 1S/C4H9N3/c1-2-7-4-3-5-6-7/h2-4H2,1H3
- InChI Key: FXIGUYZIZWWKOQ-UHFFFAOYSA-N
- SMILES: N1(CC)CCN=N1
Computed Properties
- Exact Mass: 99.07977
- Monoisotopic Mass: 99.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 79
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28Ų
Experimental Properties
- PSA: 27.96
1-ethyl-4,5-dihydro-1H-1,2,3-triazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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